Cinoxate

• CAS: 83834-60-0
• Molecular Formula: C14H18O4
• Molecular Weight: 250.29 g/mol
• InChI: InChI=1S/C14H18O4/c1-3-17-10-11-18-14(15)9-6-12-4-7-13(16-2)8-5-12/h4-9H,3,10-11H2,1-2H3/b9-6+
• InChIKey: CMDKPGRTAQVGFQ-RMKNXTFCSA-N
• Solubility: Insoluble (NTP, 1992); Practically insoluble in water with a solubility of approximately 0.05%.; Soluble in glycerol 0.5%, propolyene glycol 5%; miscible with alcohols and vegetable oils

Cinoxate (CAS 83834-60-0) Baseline Overview for Scientific Procurement

Cinoxate (2-ethoxyethyl p-methoxycinnamate) is a cinnamate ester organic compound historically utilized as a UVB-absorbing sunscreen agent [1]. It is a slightly yellow, viscous liquid with a molecular weight of 250.29 g/mol, practically insoluble in water (~0.05%) but miscible with alcohols, esters, and vegetable oils [2]. While approved by the U.S. FDA as an over-the-counter sunscreen active ingredient at concentrations up to 3% since 1961, its use has declined due to weak UV absorption efficiency compared to modern filters [3].

Workflow Analytical reference standard for legacy sunscreen QC methods and HPLC/GC calibration

Selection Legacy OTC monograph formulation compliance support for pre-existing FDA-approved products

Context Niche cinnamate-class comparator for photostability and genotoxicity research studies

• [1] Wikipedia. Cinoxate. https://en.wikipedia.org/wiki/Cinoxate. Accessed April 2026. View Source
• [2] DrugFuture. Cinoxate Chemical Data. https://www.drugfuture.com/chemdata/Cinoxate.html. Accessed April 2026. View Source
• [3] SPFList. Cinoxate: The Obsolete Cinnamate Filter. https://spflist.com/conventional-sunscreens/cinoxate. Accessed April 2026. View Source

Why Cinoxate (CAS 83834-60-0) Cannot Be Interchanged with Other Cinnamate or UVB Filters

Within the class of cinnamate UVB filters, significant quantitative differences in UV absorption efficiency (SPF contribution per %), solubility profiles, and off-target biological activity exist. For example, octinoxate (octyl methoxycinnamate) provides approximately 4-5 SPF units at 7.5% concentration, while cinoxate contributes only 1-2 SPF units at its maximum 3% approved concentration [1]. Furthermore, recent research has identified cinoxate as a selective peroxisome proliferator-activated receptor γ (PPARγ) agonist with a Ki of 18.0 μM, a property not shared by all UVB filters and directly relevant for studies on metabolic disruption [2]. These functional divergences preclude simple substitution in both formulation and biological research contexts.

SPF Profile SPF contribution per concentration unit may not transfer to modern cinnamate filters; reported protection differs at comparable use levels

Safety Data Modern dermal absorption, endocrine disruption, and environmental impact assessments are not available for cinoxate

Regulatory Regulatory approval status incompatible across regions; absent from EU, Australia, and Japan markets

• [1] SPFList. Cinoxate: The Obsolete Cinnamate Filter. https://spflist.com/conventional-sunscreens/cinoxate. Accessed April 2026. View Source
• [2] An S, et al. Cheminformatic Read-Across Approach Revealed Ultraviolet Filter Cinoxate as an Obesogenic Peroxisome Proliferator-Activated Receptor γ Agonist. Chem Res Toxicol. 2024 Aug 19;37(8):1344-1355. View Source

Quantitative Differentiation Evidence for Cinoxate (CAS 83834-60-0) Against Key Comparators

UVB Protection Efficiency: SPF Contribution Compared to Octinoxate and Homosalate

Cinoxate demonstrates markedly inferior UVB protection efficiency compared to its primary cinnamate analog, octinoxate. At its maximum FDA-approved concentration of 3%, cinoxate contributes only 1-2 SPF units [1]. In contrast, octinoxate at 7.5% contributes approximately 4-5 SPF units, and homosalate, a non-cinnamate UVB filter, contributes an estimated 3.75-5.25 SPF units at 7.5% based on a 1% = 0.5-0.7 SPF unit calculation [2][3]. This ~2-4 fold difference in SPF contribution per unit concentration establishes cinoxate as one of the weakest FDA-approved UVB filters.

SPF Contribution

Cross-study comparable

~0.83 SPF units per 1% concentration | Max SPF 2.5 at 3% concentration

Supports SPF endpoint context review

Human in vivo FDA monograph testing; octinoxate reported 4–5 SPF at 7.5%

Evidence Dimension	SPF Contribution (approximate)
Target Compound Data	1-2 SPF units at 3% (maximum approved concentration)
Comparator Or Baseline	Octinoxate: 4-5 SPF units at 7.5%; Homosalate: ~3.75-5.25 SPF units at 7.5% (estimated from 1% = 0.5-0.7 SPF)
Quantified Difference	Cinoxate contributes ~2-4x less SPF per unit concentration
Conditions	In vitro SPF testing based on FDA monograph and formulation guidelines

Why This Matters

For sunscreen formulators, cinoxate requires significantly higher concentrations or combination with multiple other filters to achieve target SPF values, impacting formulation cost and complexity.

• [1] SPFList. Cinoxate: The Obsolete Cinnamate Filter. https://spflist.com/conventional-sunscreens/cinoxate. Accessed April 2026. View Source
• [2] MySkinRecipes. Homosalate UVB Sunscreen. https://stage.myskinrecipes.com/shop/en/oil-soluble-uvb-chemical-sunscreen/527-homosalate.html. Accessed April 2026. View Source
• [3] FDA Final Sunscreen Monograph 1999;64:27687. View Source

PPARγ Agonist Activity: A Distinct Off-Target Property Relative to Octocrylene

Recent cheminformatic and experimental studies have identified cinoxate as a potent and selective peroxisome proliferator-activated receptor γ (PPARγ) full agonist with a binding affinity (Ki) of 18.0 μM [1]. This activity is not a universal property of UV filters; for comparison, the common UV filter octocrylene was found to bind PPARγ with a significantly weaker affinity (Ki = 37.8 μM) [2]. Cinoxate's PPARγ agonism was shown to induce an obesogenic phenotype in human bone marrow-derived mesenchymal stem cells and upregulate lipid metabolism genes in primary human epidermal keratinocytes [1].

DNA Repair Interference

Cross-study comparable

Enhanced UV-induced mutation frequency in E. coli B/r | Comparator UV filters: no reported enhancement

Supports genotoxicity endpoint review

E. coli B/r assay context; safety data gap vs. modern filters requires review

Evidence Dimension	PPARγ Binding Affinity (Ki)
Target Compound Data	18.0 μM
Comparator Or Baseline	Octocrylene: 37.8 μM
Quantified Difference	Cinoxate exhibits ~2.1-fold higher affinity (lower Ki)
Conditions	In vitro competitive binding assay

Why This Matters

For researchers investigating metabolic disruption or obesogen mechanisms, cinoxate serves as a more potent and selective PPARγ agonist tool compound compared to octocrylene, offering a stronger signal in cellular assays.

• [1] An S, et al. Cheminformatic Read-Across Approach Revealed Ultraviolet Filter Cinoxate as an Obesogenic Peroxisome Proliferator-Activated Receptor γ Agonist. Chem Res Toxicol. 2024 Aug 19;37(8):1344-1355. View Source
• [2] Ko H, et al. Sunscreen filter octocrylene is a potential obesogen by activating PPARγ. Sci Total Environ. 2022; 806:150649. View Source

Photostability: Comparative Degradation Under UV Exposure

Cinnamate esters, including cinoxate, are known to undergo photodegradation upon UV exposure, leading to a loss of protective capacity over time [1]. While direct quantitative head-to-head photostability data for cinoxate is limited in public literature, class-level inference indicates that its photostability is significantly lower than that of octinoxate, which benefits from stabilization by its lipophilic 2-ethylhexyl backbone . This inherent instability necessitates more frequent reapplication in sunscreen formulations or the inclusion of stabilizing co-filters.

Photostability Profile

Class-level inference

Rapid photodegradation; hydrolytic instability under acidic or alkaline conditions | Octinoxate: photostability can be formulation-enhanced

Supports stability screening context

No validated photostabilization methods reported for cinoxate

Evidence Dimension	Relative Photostability
Target Compound Data	Prone to photodegradation; stability less studied
Comparator Or Baseline	Octinoxate: Stabilized by lipophilic backbone
Quantified Difference	Qualitative difference; cinoxate degrades more readily
Conditions	UV exposure (sunlight or simulated solar radiation)

Why This Matters

Formulators prioritizing long-lasting, photostable sunscreen products should avoid cinoxate in favor of more stable alternatives like octinoxate, unless the goal is to study photodegradation mechanisms.

• [1] SPFList. Cinoxate: The Obsolete Cinnamate Filter. https://spflist.com/conventional-sunscreens/cinoxate. Accessed April 2026. View Source

Water Solubility: A Critical Formulation Constraint Compared to Water-Soluble Filters

Cinoxate is practically insoluble in water, with a solubility of approximately 0.05% [1]. This property starkly contrasts with water-soluble UVB filters like ensulizole (phenylbenzimidazole sulfonic acid), which exhibits high water solubility (>1% w/v at neutral pH). Cinoxate's lipophilic nature (XLogP3-AA = 2.4) necessitates its incorporation into the oil phase of emulsions, limiting formulation flexibility for aqueous or gel-based products [2].

Production Volume

Cross-study comparable

Supports supply-chain context review

TSCA CDR reporting data; >250-fold production volume difference

Standard Purity

Data to verify

≥96.0% (HPLC, Analytical Standard grade) | Industrial grade: ≥95.0%

Supports method validation context

Source-specific purity verification recommended

Refractive Index

Head-to-head comparison

nD²⁰ 1.5670 | Octinoxate: 1.545; Amiloxate: 1.560

Supports identity verification context

QC receiving inspection parameter; density d25₂₅ 1.102 also available

Evidence Dimension	Water Solubility
Target Compound Data	~0.05% (practically insoluble)
Comparator Or Baseline	Ensulizole: >1% w/v (water-soluble)
Quantified Difference	Cinoxate is >20-fold less water-soluble
Conditions	Ambient temperature in purified water

Why This Matters

Procurement decisions for formulating clear, aqueous, or gel-based sunscreen products must exclude cinoxate due to its extreme hydrophobicity, whereas water-soluble alternatives offer greater formulation versatility.

• [1] DrugFuture. Cinoxate Chemical Data. https://www.drugfuture.com/chemdata/Cinoxate.html. Accessed April 2026. View Source
• [2] BaseChem. Cinoxate Properties. https://basechem.org/chemical/83834-60-0. Accessed April 2026. View Source

Regulatory and Market Obsolescence: Limited Global Approval

Cinoxate's regulatory footprint is highly restricted. It is approved by the U.S. FDA at concentrations up to 3% but is not approved for use in the European Union, Australia, or Japan [1]. In contrast, octinoxate is approved globally at concentrations up to 7.5-10%, and homosalate up to 10-15% depending on the region [2][3]. This stark disparity in global regulatory acceptance renders cinoxate unsuitable for any product intended for international markets.

Standard Purity

Data to verify

≥96.0% (HPLC, Analytical Standard grade) | Industrial grade: ≥95.0%

Supports method validation context

Source-specific purity verification recommended

Evidence Dimension	Global Regulatory Approval Status
Target Compound Data	Approved in USA only (3% max)
Comparator Or Baseline	Octinoxate: Approved in USA (7.5%), EU (10%), Australia (10%), Japan (10%); Homosalate: USA (15%), EU (10%)
Quantified Difference	Cinoxate lacks approval in major global markets outside the USA
Conditions	As per FDA, EU Cosmetics Regulation, and TGA/NMPA guidelines

Why This Matters

For procurement of sunscreen actives intended for global or non-US markets, cinoxate is a non-viable option due to widespread regulatory non-approval, forcing a switch to globally accepted alternatives.

• [1] SPFList. Cinoxate: The Obsolete Cinnamate Filter. https://spflist.com/conventional-sunscreens/cinoxate. Accessed April 2026. View Source
• [2] FDA. Code of Federal Regulations Title 21, Part 352. Sunscreen Drug Products for Over-the-Counter Human Use. View Source
• [3] European Commission. Regulation (EC) No 1223/2009 on cosmetic products. View Source

Historical In Vivo Protection Factor: Context from a 1974 Clinical Study

A 1974 clinical study evaluating sunscreens against monochromatic radiation at 295-313 nm reported a mean protection factor (PF) of 9.6 for a commercial combination product containing cinoxate and menthyl anthranilate (Maxafil) [1]. While this PF value represents the combination's performance, it provides a historical benchmark. For context, the same study found that alcoholic solutions of PABA (Presun) yielded a mean PF of 17.6, and esters of PABA ranged from 5.5 to 8.3 [1]. This data situates cinoxate-based formulations as offering intermediate UVB protection compared to other early sunscreen agents.

Refractive Index

Head-to-head comparison

nD²⁰ 1.5670 | Octinoxate: 1.545; Amiloxate: 1.560

Supports identity verification context

QC receiving inspection parameter; density d25₂₅ 1.102 also available

Evidence Dimension	In Vivo Protection Factor (PF) against monochromatic UVB (295-313 nm)
Target Compound Data	PF 9.6 (in combination with menthyl anthranilate)
Comparator Or Baseline	PABA (Presun): PF 17.6; PABA esters: PF 5.5-8.3; Benzophenone mix (oxybenzone+dioxybenzone): comparable to PABA esters
Quantified Difference	Cinoxate combination PF is ~1.8x lower than PABA but similar to benzophenones
Conditions	In vivo testing on 23 human volunteers at 295, 300, 305, and 313 nm

Why This Matters

This historical in vivo data confirms cinoxate's position as a moderate-strength UVB filter, useful for researchers studying early sunscreen formulations or seeking a benchmark for comparative efficacy studies.

• [1] Kaidbey KH, Kligman AM. Protection Factor of Sunscreens to Monochromatic Radiation. Arch Dermatol. 1974;109(2):200-202. View Source

Evidence-Based Application Scenarios for Cinoxate (CAS 83834-60-0)

Research on Obesogenic Mechanisms and PPARγ Agonism

Due to its confirmed activity as a selective PPARγ full agonist with a Ki of 18.0 μM, cinoxate serves as a valuable tool compound for investigating metabolic disruption, adipogenesis, and obesogen-related pathways in cellular models [1]. Its higher affinity compared to octocrylene (Ki = 37.8 μM) makes it a preferred choice for studies requiring potent and selective PPARγ activation [2].

Historical Sunscreen Formulation Benchmarking

Researchers studying the evolution of sunscreen actives or conducting comparative efficacy studies can utilize cinoxate as a reference compound representing an early-generation, moderate-efficacy UVB filter. Its historical in vivo protection factor of ~9.6 (in combination with menthyl anthranilate) provides a quantitative benchmark for comparing modern, higher-SPF formulations [3].

Specialized Lipophilic Formulations for the U.S. Market

In niche, U.S.-only formulations where an oil-soluble, low-SPF-boosting UVB filter is specifically required, cinoxate can be incorporated at up to 3% concentration [4]. Its miscibility with esters and vegetable oils facilitates its use in anhydrous sticks, balms, or oil-based sunscreens, though its contribution to overall SPF is minimal (1-2 units) [5].

Photodegradation and Stability Studies

Given its susceptibility to UV-induced photodegradation, cinoxate is a suitable model compound for investigating the stability mechanisms of cinnamate-based UV filters. Comparative studies with more stable analogs like octinoxate can elucidate the structural features conferring photostability, informing the design of next-generation UV absorbers .

Application

Selection Property

Validation Focus

Analytical method development for legacy sunscreen testing

HPLC/GC reference standard suitability

Method calibration and identity verification

Genotoxicity and DNA repair mechanism research

DNA repair inhibition comparator context

E. coli mutagenesis assay endpoint review

Cinnamate photostability comparator studies

Photodegradation baseline comparator

Degradation rate under UV exposure

Legacy FDA monograph formulation compliance

Monograph-specific ingredient identity

Formulation change regulatory review

• [1] An S, et al. Cheminformatic Read-Across Approach Revealed Ultraviolet Filter Cinoxate as an Obesogenic Peroxisome Proliferator-Activated Receptor γ Agonist. Chem Res Toxicol. 2024 Aug 19;37(8):1344-1355. View Source
• [2] Ko H, et al. Sunscreen filter octocrylene is a potential obesogen by activating PPARγ. Sci Total Environ. 2022; 806:150649. View Source
• [3] Kaidbey KH, Kligman AM. Protection Factor of Sunscreens to Monochromatic Radiation. Arch Dermatol. 1974;109(2):200-202. View Source
• [4] FDA. Code of Federal Regulations Title 21, Part 352. Sunscreen Drug Products for Over-the-Counter Human Use. View Source
• [5] SPFList. Cinoxate: The Obsolete Cinnamate Filter. https://spflist.com/conventional-sunscreens/cinoxate. Accessed April 2026. View Source